20-aldehyde leukotriene B4
20-aldehyde leukotriene B4
20-oxoleukotriene B4 is a leukotriene that is leukotriene B4 bearing an additional oxo substituent at position 20. It has a role as a metabolite. It is a leukotriene, a dihydroxy monocarboxylic acid, a hydroxyaldehyde, a polyunsaturated fatty acid, a long-chain fatty acid and an omega-oxo fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a 20-oxoleukotriene B4(1-).
20-oxo-Leukotriene b4, also known as LTB4-20-aldehyde or 20-oxo-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 20-oxo-leukotriene B4 is considered to be an eicosanoid lipid molecule. 20-oxo-Leukotriene b4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 20-oxo-Leukotriene b4 has been primarily detected in urine. Within the cell, 20-oxo-leukotriene B4 is primarily located in the membrane (predicted from logP) and cytoplasm. 20-oxo-Leukotriene b4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid.
20-oxo-Leukotriene b4, also known as LTB4-20-aldehyde or 20-oxo-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 20-oxo-leukotriene B4 is considered to be an eicosanoid lipid molecule. 20-oxo-Leukotriene b4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 20-oxo-Leukotriene b4 has been primarily detected in urine. Within the cell, 20-oxo-leukotriene B4 is primarily located in the membrane (predicted from logP) and cytoplasm. 20-oxo-Leukotriene b4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid.
Brand Name:
Vulcanchem
CAS No.:
115609-68-2
VCID:
VC0218791
InChI:
InChI=1S/C20H30O5/c21-17-10-6-2-1-3-7-12-18(22)13-8-4-5-9-14-19(23)15-11-16-20(24)25/h3-5,7-9,13-14,17-19,22-23H,1-2,6,10-12,15-16H2,(H,24,25)/b5-4+,7-3-,13-8+,14-9-/t18-,19-/m1/s1
SMILES:
C(CCC=O)CC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula:
C10H11N3O
Molecular Weight:
350.4 g/mol
20-aldehyde leukotriene B4
CAS No.: 115609-68-2
Main Products
VCID: VC0218791
Molecular Formula: C10H11N3O
Molecular Weight: 350.4 g/mol
| CAS No. | 115609-68-2 |
|---|---|
| Product Name | 20-aldehyde leukotriene B4 |
| Molecular Formula | C10H11N3O |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-20-oxoicosa-6,8,10,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H30O5/c21-17-10-6-2-1-3-7-12-18(22)13-8-4-5-9-14-19(23)15-11-16-20(24)25/h3-5,7-9,13-14,17-19,22-23H,1-2,6,10-12,15-16H2,(H,24,25)/b5-4+,7-3-,13-8+,14-9-/t18-,19-/m1/s1 |
| Standard InChIKey | LVLQYGYNBVIONY-PSPARDEHSA-N |
| Isomeric SMILES | C(CCC=O)C/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O |
| SMILES | C(CCC=O)CC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
| Canonical SMILES | C(CCC=O)CC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
| Physical Description | Solid |
| Description | 20-oxoleukotriene B4 is a leukotriene that is leukotriene B4 bearing an additional oxo substituent at position 20. It has a role as a metabolite. It is a leukotriene, a dihydroxy monocarboxylic acid, a hydroxyaldehyde, a polyunsaturated fatty acid, a long-chain fatty acid and an omega-oxo fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a 20-oxoleukotriene B4(1-). 20-oxo-Leukotriene b4, also known as LTB4-20-aldehyde or 20-oxo-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 20-oxo-leukotriene B4 is considered to be an eicosanoid lipid molecule. 20-oxo-Leukotriene b4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 20-oxo-Leukotriene b4 has been primarily detected in urine. Within the cell, 20-oxo-leukotriene B4 is primarily located in the membrane (predicted from logP) and cytoplasm. 20-oxo-Leukotriene b4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid. |
| Synonyms | 20-aldehyde leukotriene B4 20-oxoleukotriene B4 leukotriene B4-20-aldehyde LTB4-20-aldehyde |
| PubChem Compound | 6449839 |
| Last Modified | Nov 11 2021 |
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